N-(4-chlorophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide

Specification

• CAS No.: 354786-08-6
• Molecular Formula: C15H11ClN2O4S
• Molecular Weight: 350.8g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C15H11ClN2O4S/c16-10-5-7-11(8-6-10)17-14(19)9-18-15(20)12-3-1-2-4-13(12)23(18,21)22/h1-8H,9H2,(H,17,19)
• Standard InChI Key: KDLULSGTUIHEPD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC=C(C=C3)Cl
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC=C(C=C3)Cl

Introduction

N-(4-chlorophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide is a complex organic compound with a molecular formula of C15H11ClN2O4S. This compound belongs to the class of benzisothiazoles, which are known for their diverse biological activities and applications in pharmaceuticals. The compound's structure includes a benzisothiazole ring system, which is a fused heterocyclic ring consisting of a benzene ring and an isothiazole ring, along with a 1,1-dioxido group and an acetamide moiety.

Synthesis and Preparation

The synthesis of N-(4-chlorophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide typically involves multi-step reactions. While specific synthesis details for this compound are not widely documented, similar benzisothiazoles are often prepared through condensation reactions involving appropriate precursors such as 2-chlorocyclohexene, followed by oxidation and further functionalization steps.

Safety and Toxicity

Information on the safety and toxicity of N-(4-chlorophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide is not extensively documented. Generally, compounds with similar structures should be handled with caution, and their handling should follow standard laboratory safety protocols.